Cas no 130912-52-6 ((±)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID)

• Product Name: (±)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID
• CAS No: 130912-52-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 64086
• PubChem ID: 4715169
• Update Time: 2025-09-25

(±)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (±)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID
• (+)-3-(AMINOMETHYL)-5-METHYLHEXANOIC ACID
• 3-(Aminomethyl)-5-methylhexanoic acid
• (+/-)-3-(aminomethyl)-5-methylhexanoic acid
• (+/-)-3-(aminomethyl)-5-methyl-hexanoic acid
• (+/-)-Pregabalin
• (+-)-3-(aminomethyl)-5-methylhexanoic acid
• (R,S)-i-butyl GABA
• (RS)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID
• 3-isobutyl-GABA
• RAC PREGABALIN
• rac-CI-1008
• rac-PD-144723
• (?à)-Pregabalin
• BCP05685
• US9663479, Pregabalin
• 3-(aminomethyl)-5-methyl-hexanoic acid
• BCP17115
• 3-Aminomethyl-5-methyl-hexanoic acid
• CS-0113684
• AC-1337
• DS-10736
• AB87416
• Pregabalin EP Impurity B;(3R)-3-(aminomethyl)-5-methylhexanoic acid
• AMY33454
• Hexanoic acid, 3-(aminomethyl)-5-methyl-, (S)-
• DTXSID20861392
• rac-Pregabalin
• 130912-52-6
• BDBM327847
• NCGC00095186-02
• FT-0643142
• 3-(Aminomethyl)-5-methylhexanoicacid
• 128013-69-4
• CHEMBL88034
• AKOS005638873
• FT-0648922
• rac-Pregabalin; Hexanoic acid, 3-(aminomethyl)-5-methyl-; 3-(Aminomethyl)-5-methylhexanoic acid; (+/-)-Pregabalin
• R-Pregabalin
• Hexanoic acid, 3-(aminomethyl)-5-methyl-
• MFCD00906155
• Racemic Pregabalin (3-(Aminomethyl)-5-Methylhexanoic Acid)
• SCHEMBL15497
• PHARMA-0589
• FT-0674010
• BCP33617
• .gamma.-Aminobutyric acid, 3-isobutyl-
• NCGC00095186-01
• A805776
• (+/-)-3-(AMINOMETHYL)-5-METHYLHEXANOIC ACID 98.0%
• STK894330
• Hexanoic acid,3-(aminomethyl)-5-methyl-, (3R)-
• BBL100350
• DB-041992
• (3S)-3-(aminomethyl)-5-methyl-hexanoic acid

• Inchi： 1S/C8H17NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： AYXYPKUFHZROOJ-UHFFFAOYSA-N
• SMILES： OC(CC(CN)CC(C)C)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.6

Experimental Properties

• Density: 0.997 g/cm3
• Melting Point: 148-150oC
• Boiling Point: 274ºC at 760 mmHg
• Flash Point: 119.5ºC
• PSA: 63.32
• LogP: 1.78240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (±)-3-AMINOMETHYL-5-METHYLHEXANOIC ACID

Introduction to 3-(Aminomethyl)-5-methylhexanoic acid (CAS No. 130912-52-6)

3-(Aminomethyl)-5-methylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 130912-52-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by a unique structural framework featuring both an amino group and a carboxylic acid moiety, has garnered attention for its potential applications in drug development, particularly in the design of novel bioactive molecules. The presence of a primary amine and a branched alkyl chain provides a versatile scaffold for further functionalization, making it a valuable intermediate in synthetic chemistry.

The compound's structural attributes not only contribute to its reactivity but also influence its pharmacological properties. The 3-(aminomethyl) substituent introduces a nucleophilic center, which can participate in various chemical reactions such as condensation, coupling, and polymerization, while the 5-methylhexanoic acid backbone offers steric and electronic features that can modulate interactions with biological targets. These characteristics make 3-(aminomethyl)-5-methylhexanoic acid a promising candidate for the synthesis of peptidomimetics, enzyme inhibitors, and other therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological systems in a targeted manner. The unique combination of functional groups in 3-(aminomethyl)-5-methylhexanoic acid allows for the design of molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. For instance, studies have explored its potential as a precursor for the synthesis of protease inhibitors, which are crucial in treating conditions such as cancer and inflammation. The amine group can be linked to other pharmacophores through amide or urea bonds, creating highly specific inhibitors with enhanced binding affinity.

Moreover, the branched alkyl chain in 5-methylhexanoic acid contributes to the compound's solubility and bioavailability, factors that are critical for drug efficacy. Modifications to this chain can further optimize pharmacokinetic properties, ensuring better absorption and distribution within the body. Recent advances in computational chemistry have enabled the rapid screening of derivatives of 3-(aminomethyl)-5-methylhexanoic acid, allowing researchers to identify optimal structures with desired biological activities.

One notable application of this compound is in the field of biomaterials science. The ability to functionalize both the amino and carboxylic acid groups allows for the creation of polymers with tailored properties. For example, polyamides derived from 3-(aminomethyl)-5-methylhexanoic acid have been investigated for their potential use as biodegradable scaffolds in tissue engineering. These materials can provide structural support while gradually degrading into non-toxic byproducts, making them suitable for medical implants and wound healing applications.

Another area where 3-(aminomethyl)-5-methylhexanoic acid has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of a stereogenic center at the carbon adjacent to the amino group allows for the preparation of enantiomerically pure compounds, which are essential in many pharmaceutical applications. By carefully controlling reaction conditions and catalyst systems, researchers can utilize this compound to synthesize complex molecules with high enantiomeric purity.

The compound's versatility also extends to its role as a building block for natural product-inspired molecules. Many therapeutic agents are inspired by structures found in nature, and 3-(aminomethyl)-5-methylhexanoic acid can serve as a key intermediate in their synthesis. For instance, it has been used to construct analogs of known bioactive peptides, which exhibit improved stability and bioavailability while retaining their pharmacological effects. This approach leverages both synthetic chemistry expertise and biological insights to develop next-generation therapeutics.

Recent research has also highlighted the potential of 3-(aminomethyl)-5-methylhexanoic acid in metal-organic frameworks (MOFs) and coordination chemistry. The amine group can act as a ligand for transition metals, forming stable complexes that have applications in catalysis and gas storage. These complexes exhibit unique electronic properties that can be tuned by modifying the structure of the ligand or adjusting reaction conditions. Such studies contribute to our understanding of molecular recognition and supramolecular chemistry.

In conclusion, 3-(aminomethyl)-5-methylhexanoic acid (CAS No. 130912-52-6) is a multifaceted compound with broad applications across pharmaceutical chemistry, biomaterials science, and catalysis. Its unique structural features enable diverse functionalizations and interactions with biological systems, making it a valuable tool for drug discovery and material innovation. As research continues to uncover new synthetic strategies and biological targets, the importance of this compound is likely to grow further.